molecular formula C7H5F2N3 B3346480 4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine CAS No. 1196507-69-3

4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine

Cat. No. B3346480
CAS RN: 1196507-69-3
M. Wt: 169.13 g/mol
InChI Key: UWFACSVBWAXADE-UHFFFAOYSA-N
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Description

“4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine” is a compound that belongs to the class of organic compounds known as aryl-phenylketones . It has been used in the synthesis of a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 .


Molecular Structure Analysis

The molecular formula of “this compound” is C7H4F2N2 . The InChI code is 1S/C7H4F2N2/c8-5-3-11-7-4 (6 (5)9)1-2-10-7/h1-3H, (H,10,11) .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 154.12 . It is a solid at room temperature .

Safety and Hazards

The safety information for “4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine” includes the GHS07 pictogram, a signal word of “Warning”, and hazard statements H302 . Precautionary statements include P280-P305+P351+P338 .

Future Directions

The future directions for “4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine” could involve further exploration of its use in the synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 . These derivatives could potentially be used in cancer therapy .

properties

IUPAC Name

4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5F2N3/c8-3-1-11-7-5(6(3)9)4(10)2-12-7/h1-2H,10H2,(H,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWFACSVBWAXADE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C2=C(C(=CN=C2N1)F)F)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5F2N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

169.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

SnCl2 dihydrate (3.68 g, 16.3 mmol) at a temperature of about 0° C. to about 5° C. was added to 4,5-difluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine (0.65 g, 3.26 mmol) in 6M HCl (5 mL). The mixture was stirred at room temperature for 30 minutes. The mixture was neutralized to a pH of about 8 with a 6N NaOH solution. The mixture was extracted with CHCl3:IPA (3×30 mL; 3:1) and dried over sodium sulfate. After removal of the solvent, 4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine (0.45 g, 2.66 mmol, 81% yield) was isolated as a solid.
[Compound]
Name
SnCl2 dihydrate
Quantity
3.68 g
Type
reactant
Reaction Step One
Quantity
0.65 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine
Reactant of Route 2
4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine
Reactant of Route 3
4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine
Reactant of Route 4
4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine
Reactant of Route 5
4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine
Reactant of Route 6
4,5-difluoro-1H-pyrrolo[2,3-b]pyridin-3-amine

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